Cas no 1240569-53-2 (3-{[(Butan-2-yl)amino]methyl}phenol hydrochloride)

• Product name: 3-{[(Butan-2-yl)amino]methyl}phenol hydrochloride
• CAS No: 1240569-53-2
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• MDL: MFCD16810460
• CID: 4690251

3-{[(Butan-2-yl)amino]methyl}phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{[(Butan-2-yl)amino]methyl}phenol hydrochloride
• Cl.CCC(C)NCC1=CC(O)=CC=C1
• 3-[(sec-Butylamino)methyl]phenol hydrochloride

• MDL： MFCD16810460
• Inchi： 1S/C11H17NO.ClH/c1-3-9(2)12-8-10-5-4-6-11(13)7-10;/h4-7,9,12-13H,3,8H2,1-2H3;1H
• InChI Key： KMBSXTAWFKOUGS-UHFFFAOYSA-N
• SMILES： Cl.OC1=CC=CC(=C1)CNC(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 138
• Topological Polar Surface Area: 32.299

Additional information on 3-{[(Butan-2-yl)amino]methyl}phenol hydrochloride

3-{[(Butan-2-yl)amino]methyl}phenol Hydrochloride (CAS No. 1240569-53-2): A Comprehensive Overview

3-{[(Butan-2-yl)amino]methyl}phenol hydrochloride (CAS No. 1240569-53-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(sec-butylaminomethyl)phenol hydrochloride, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs.

The chemical structure of 3-{[(Butan-2-yl)amino]methyl}phenol hydrochloride is characterized by a phenolic ring with a substituted amino group attached to a methyl group. The presence of the phenolic hydroxyl group and the secondary butylamine moiety imparts unique physicochemical properties to the molecule, making it an interesting candidate for various biological studies.

Recent research has focused on the pharmacological activities of 3-{[(Butan-2-yl)amino]methyl}phenol hydrochloride. Studies have shown that this compound exhibits potent antioxidant and anti-inflammatory effects, which are crucial in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 3-{[(Butan-2-yl)amino]methyl}phenol hydrochloride effectively scavenges free radicals and reduces oxidative stress in cellular models, suggesting its potential as a therapeutic agent for oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions.

In addition to its antioxidant properties, 3-{[(Butan-2-yl)amino]methyl}phenol hydrochloride has been investigated for its anti-inflammatory effects. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings highlight the potential of 3-{[(Butan-2-yl)amino]methyl}phenol hydrochloride as an anti-inflammatory agent, which could be beneficial in treating inflammatory diseases like arthritis and inflammatory bowel disease.

The solubility and stability of 3-{[(Butan-2-yl)amino]methyl}phenol hydrochloride are important factors to consider for its practical applications. This compound is generally soluble in water and common organic solvents, making it suitable for use in both in vitro and in vivo studies. Its stability under various conditions has been extensively studied, with results indicating that it remains stable at room temperature and under neutral pH conditions, which is advantageous for long-term storage and handling.

Clinical trials involving 3-{[(Butan-2-yl)amino]methyl}phenol hydrochloride are currently underway to evaluate its safety and efficacy in human subjects. Preliminary data from phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and potential approval as a new drug candidate.

The synthesis of 3-{[(Butan-2-yl)amino]methyl}phenol hydrochloride involves several well-established chemical reactions. One common synthetic route involves the reaction of 3-hydroxybenzaldehyde with sec-butylamine followed by reduction to form the corresponding amine. The final step involves the formation of the hydrochloride salt by treating the amine with hydrogen chloride gas or an equivalent acid solution. This synthetic pathway is efficient and scalable, making it suitable for large-scale production.

In conclusion, 3-{[(Butan-2-yl)amino]methyl}phenol hydrochloride (CAS No. 1240569-53-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potent antioxidant and anti-inflammatory properties, makes it an attractive candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will further elucidate its potential benefits and pave the way for its use in treating various diseases.